Ethyl 5-Chloroimidazo[1,2-a]pyridine-2-carboxylate
Overview
Description
“Ethyl 5-Chloroimidazo[1,2-a]pyridine-2-carboxylate” is a chemical compound with the molecular formula C10H9ClN2O2 . It is a solid substance at room temperature .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridine analogues, including Ethyl 5-Chloroimidazo[1,2-a]pyridine-2-carboxylate, has been a subject of research in medicinal chemistry . The synthesis process often involves a series of reactions and the output can be strongly dependent on the substituents of both reactants .
Molecular Structure Analysis
The molecular structure of Ethyl 5-Chloroimidazo[1,2-a]pyridine-2-carboxylate has been studied using density functional theory (DFT) and compared with the x-ray diffraction value . The results of the conformational analysis indicate that the molecular structure optimized by DFT is consistent with the crystal structure determined by single crystal x-ray diffraction .
Physical And Chemical Properties Analysis
Ethyl 5-Chloroimidazo[1,2-a]pyridine-2-carboxylate is a solid substance at room temperature . It has a molecular weight of 224.65 . The compound should be stored in a sealed container in a dry environment .
Scientific Research Applications
Antituberculosis Agents
Imidazo[1,2-a]pyridine analogues have been recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry . They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Method of Application
The development of these compounds is based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies .
Results or Outcomes
These compounds have shown promising results in the fight against TB, especially MDR-TB and XDR-TB .
Synthesis under Microwave Irradiation
Imidazo[1,2-a]pyridines can be synthesized in good to excellent yields by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation .
Method of Application
This method is reasonably fast, very clean, high yielding, simple workup and environmentally benign .
Results or Outcomes
The synthesis of imidazo[1,2-a]pyridines from different 2-aminopyridines with various α-bromoketones has been successfully achieved .
pH Monitoring
A commercially available compound, 6-chloroimidazo - pyridine-2-carboxylate, has been developed to monitor pH value in acid conditions .
Method of Application
The probe shows extremely short response time (˂ 10 s) and high selectivity .
Results or Outcomes
The probe was successfully applied to detect intracellular H+ in yeast .
General Properties
“Ethyl 5-Chloroimidazo[1,2-a]pyridine-2-carboxylate” is a solid compound with a molecular weight of 224.65 . It’s stored in a dry room at normal temperature .
Method of Application
This compound is used in various areas of research including Life Science, Material Science, Chemical Synthesis, Chromatography, Analytical and many others .
Results or Outcomes
The specific results or outcomes would depend on the particular experiment or application in which this compound is used .
NMR, HPLC, LC-MS, UPLC Analyses
This compound has been subjected to various analyses including NMR, HPLC, LC-MS, UPLC .
Method of Application
These analyses are conducted to determine the purity, structure, and other properties of the compound .
Results or Outcomes
The results of these analyses provide valuable information about the compound, which can be used in further research and applications .
Safety And Hazards
Ethyl 5-Chloroimidazo[1,2-a]pyridine-2-carboxylate is classified under GHS07 for safety and hazards . The hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
properties
IUPAC Name |
ethyl 5-chloroimidazo[1,2-a]pyridine-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2O2/c1-2-15-10(14)7-6-13-8(11)4-3-5-9(13)12-7/h3-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDQYTPCGXBXZCE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN2C(=N1)C=CC=C2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901228977 | |
Record name | Ethyl 5-chloroimidazo[1,2-a]pyridine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901228977 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-Chloroimidazo[1,2-a]pyridine-2-carboxylate | |
CAS RN |
67625-36-9 | |
Record name | Ethyl 5-chloroimidazo[1,2-a]pyridine-2-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=67625-36-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 5-chloroimidazo[1,2-a]pyridine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901228977 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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